4-(6-methoxybenzo[d]thiazol-2-yl)-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide

• IUPAC Name: 4-(6-methoxy-1,3-benzothiazol-2-yl)-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H20N4O2S2/c1-24-13-4-5-15-16(11-13)26-18(20-15)22-8-6-21(7-9-22)17(23)19-12-14-3-2-10-25-14/h2-5,10-11H,6-9,12H2,1H3,(H,19,23)
• InChI Key: DSRCSELKRAGOKU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N3CCN(CC3)C(=O)NCC4=CC=CS4
• Molecular Formula: C18H20N4O2S2
• Molecular Weight: 388.5 g/mol
• CAS No.: 1203078-94-7

Description

4-(6-methoxybenzo[d]thiazol-2-yl)-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C18H20N4O2S2 and its molecular weight is 388.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Researchers have synthesized novel compounds related to 4-(6-methoxybenzo[d]thiazol-2-yl)-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide, exploring their chemical properties and potential as scaffolds for further pharmaceutical development. These studies often involve the synthesis of derivatives through various chemical reactions, aiming to discover compounds with enhanced biological activities or specific chemical properties for further applications in drug development (Patel, Patel, 2010), (Bektaş et al., 2007).

Antimicrobial Activities

Several studies have reported on the antimicrobial activities of compounds related to this compound. These compounds have been tested against a variety of bacterial and fungal strains, showing variable and modest activity, which suggests their potential use in developing new antimicrobial agents (Patel, Agravat, Shaikh, 2011), (Patel, Patel, 2010).

Biological and Pharmacological Evaluation

Compounds structurally similar to this compound have been evaluated for various biological activities, including anti-inflammatory, analgesic, and COX-2 inhibitory effects. These studies contribute to the understanding of the pharmacological potential of such compounds and their mechanism of action, highlighting their relevance in the design of new therapeutic agents (Abu‐Hashem, Al-Hussain, Zaki, 2020).

Antiviral and Anticancer Activities

Further research has explored the antiviral and anticancer activities of derivatives, indicating the broad spectrum of potential therapeutic applications. These studies underscore the importance of structural modifications to enhance the biological efficacy and selectivity of these compounds for specific targets (Krishna Reddy et al., 2013).